Cas no 211245-64-6 (4-(cyclopentylamino)-2-(methylsulfanyl)pyrimidine-5-carbaldehyde)

4-(Cyclopentylamino)-2-(methylsulfanyl)pyrimidine-5-carbaldehyde is a specialized pyrimidine derivative featuring a cyclopentylamino substituent at the 4-position and a methylsulfanyl group at the 2-position, along with a reactive carbaldehyde functionality at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural framework allows for further functionalization, making it valuable for constructing heterocyclic scaffolds. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity in nucleophilic and electrophilic reactions. High purity and well-defined stereochemistry ensure consistent performance in research and industrial applications. Suitable for use under controlled conditions, it is handled with standard laboratory precautions.
4-(cyclopentylamino)-2-(methylsulfanyl)pyrimidine-5-carbaldehyde structure
211245-64-6 structure
Product Name:4-(cyclopentylamino)-2-(methylsulfanyl)pyrimidine-5-carbaldehyde
CAS No:211245-64-6
MF:C11H15N3OS
MW:237.32130074501
MDL:MFCD09833996
CID:1031543
PubChem ID:10799896
Update Time:2025-06-08

4-(cyclopentylamino)-2-(methylsulfanyl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(Cyclopentylamino)-2-(methylthio)pyrimidine-5-carbaldehyde
    • 4-(cyclopentylamino)-2-methylsulfanylpyrimidine-5-carbaldehyde
    • 4-CYCLOPENTYLAMINO-2-METHYLSULFANYL-PYRIMIDINE-5-CARBALDEHYDE
    • 4-cyclopentylamino-2-methanesulfanyl-pyrimidine-5-carboxaldehyde
    • 4-CYCLOPENTYLAMINO-2-METHYLSULFANYLPYRIMIDINE-5-carboxaldehyde
    • 5-Pyrimidinecarboxaldehyde, 4-(cyclopentylamino)-2-(methylthio)-
    • AK127031
    • AM805707
    • CTK0J7979
    • ZINC203850
    • 4-(cyclopentylamino)-2-(methylsulfanyl)pyrimidine-5-carbaldehyde
    • SB59702
    • 4-(CYCLOPENTYLAMINO)-2-(METHYLSULFANYL)-5-PYRIMIDINECARBALDEHYDE
    • MFCD09833996
    • AC-31684
    • 211245-64-6
    • PD129746
    • 4-(CYCLOPENTYLAMINO)-2-(METHYLTHIO)-5-PYRIMIDINECARBOXALDEHYDE
    • CS-0038183
    • DTXSID60445094
    • SCHEMBL574174
    • 4-cyclopentylamino-2-methylsulfanyl-pyrimidine-5-carboxaldehyde
    • DB-066434
    • 4-Cyclopentylamino-2-(methylsulfanyl)pyrimidine-5-carboxaldehyde
    • BS-41660
    • QKRVSWPBAOCWHY-UHFFFAOYSA-N
    • MDL： MFCD09833996
    • Inchi： 1S/C11H15N3OS/c1-16-11-12-6-8(7-15)10(14-11)13-9-4-2-3-5-9/h6-7,9H,2-5H2,1H3,(H,12,13,14)
    • InChI Key： QKRVSWPBAOCWHY-UHFFFAOYSA-N
    • SMILES： S(C)C1=NC=C(C=O)C(=N1)NC1CCCC1

Computed Properties

  • Exact Mass: 237.09375
  • Monoisotopic Mass: 237.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 80.2Ų

Experimental Properties

  • Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.026 g/l) (25 º C),
  • PSA: 54.88

4-(cyclopentylamino)-2-(methylsulfanyl)pyrimidine-5-carbaldehyde Security Information

  • Storage Condition：Sealed in dry,2-8°C(BD248822)

4-(cyclopentylamino)-2-(methylsulfanyl)pyrimidine-5-carbaldehyde Pricemore >>

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